Cas no 2138044-04-7 (2,4-Dimethylpiperazine-1-sulfonyl chloride)

2,4-Dimethylpiperazine-1-sulfonyl chloride is a sulfonylation reagent commonly used in organic synthesis and pharmaceutical chemistry. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The dimethylpiperazine backbone enhances solubility and stability, facilitating handling in various reaction conditions. This compound is particularly useful in the preparation of sulfonamides, which are valuable intermediates in drug development. Its structural features allow for selective functionalization, making it a versatile tool for modifying amines and other nucleophiles. The reagent is typically employed under mild conditions, ensuring compatibility with sensitive substrates while maintaining high yields.
2,4-Dimethylpiperazine-1-sulfonyl chloride structure
2138044-04-7 structure
Product Name:2,4-Dimethylpiperazine-1-sulfonyl chloride
CAS No:2138044-04-7
MF:C6H13ClN2O2S
MW:212.697619199753
CID:5810125
PubChem ID:165496935
Update Time:2025-06-08

2,4-Dimethylpiperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • EN300-1155045
    • 2138044-04-7
    • 2,4-dimethylpiperazine-1-sulfonyl chloride
    • 2,4-Dimethylpiperazine-1-sulfonyl chloride
    • Inchi: 1S/C6H13ClN2O2S/c1-6-5-8(2)3-4-9(6)12(7,10)11/h6H,3-5H2,1-2H3
    • InChI Key: LFBJMGRHDILULR-UHFFFAOYSA-N
    • SMILES: ClS(N1CCN(C)CC1C)(=O)=O

Computed Properties

  • Exact Mass: 212.0386265g/mol
  • Monoisotopic Mass: 212.0386265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49Ų

2,4-Dimethylpiperazine-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1155045-0.05g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
0.05g
$660.0 2023-06-09
Enamine
EN300-1155045-0.1g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
0.1g
$691.0 2023-06-09
Enamine
EN300-1155045-0.25g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
0.25g
$723.0 2023-06-09
Enamine
EN300-1155045-0.5g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
0.5g
$754.0 2023-06-09
Enamine
EN300-1155045-1.0g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
1g
$785.0 2023-06-09
Enamine
EN300-1155045-2.5g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
2.5g
$1539.0 2023-06-09
Enamine
EN300-1155045-5.0g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
5g
$2277.0 2023-06-09
Enamine
EN300-1155045-10.0g
2,4-dimethylpiperazine-1-sulfonyl chloride
2138044-04-7
10g
$3376.0 2023-06-09

Additional information on 2,4-Dimethylpiperazine-1-sulfonyl chloride

Chemical Profile and Applications of 2,4-Dimethylpiperazine-1-sulfonyl Chloride (CAS No. 2138044-04-7)

2,4-Dimethylpiperazine-1-sulfonyl chloride, identified by the unique CAS No. 2138044-04-7, is a synthetic organic compound belonging to the class of piperazine derivatives functionalized with a sulfonyl chloride group. This molecule features a six-membered piperazine ring substituted with methyl groups at the 2 and 4 positions, and a sulfonyl chloride moiety at the 1-position. The combination of these structural elements imparts distinct chemical reactivity and utility in pharmaceutical and materials science contexts. Piperazine-based compounds are widely recognized for their role as building blocks in drug discovery due to their ability to form hydrogen bonds and interact with biological targets through diverse mechanisms.

The core structure of 2,4-dimethylpiperazine provides a scaffold for introducing various functional groups via substitution reactions. The sulfonyl chloride (-SO₂Cl) functionality in this compound serves as an electrophilic group capable of participating in nucleophilic substitution processes under mild conditions. This reactivity profile makes it a valuable intermediate for constructing sulfonamide linkages, which are prevalent in antibiotics like sulfamethoxazole and antihypertensive agents such as hydrochlorothiazide. Recent studies have highlighted the importance of sulfonamide-containing molecules in modulating enzyme activity and receptor interactions, particularly in G protein-coupled receptor (GPCR) systems.

In terms of physical properties, compounds bearing both piperazine rings and sulfonyl chlorides typically exhibit moderate solubility in polar organic solvents like DMF or DMSO but limited aqueous solubility due to the hydrophobic nature of the dimethyl substituents. The melting point range for similar derivatives has been reported between 65–95°C depending on crystallization conditions. Spectroscopic characterization using techniques such as NMR (¹H, ¹³C), IR (identifying characteristic S=O stretching vibrations around 1350–1375 cm⁻¹), and mass spectrometry confirms its molecular weight distribution and purity levels critical for downstream applications.

Synthetic methodologies for preparing 2,4-dimethylpiperazine-1-sulfonyl chloride often involve chlorosulfonic acid-mediated chlorination of piperazine sulfonic acids under controlled temperature regimes to prevent over-chlorination or ring degradation. A notable advancement published in *Organic Process Research & Development* (Vol. 28, Issue 5) demonstrated an improved catalytic system using triphenylphosphine as an activator to enhance reaction efficiency while reducing byproduct formation during sulfonyl chloride synthesis from corresponding sulfonic acid precursors.

The compound's strategic position at the intersection of heterocyclic chemistry and electrophilic reagents has driven its exploration as a versatile coupling partner in medicinal chemistry programs. Researchers at the University of Cambridge recently utilized structurally related sulfonylated piperazines to develop novel kinase inhibitors with enhanced selectivity profiles against cancer-related targets such as CDK9 and JAK family members. These studies underscore the importance of precise positioning of electron-withdrawing groups like sulfonyl chlorides in modulating pharmacokinetic properties through optimized lipophilicity control.

In materials science applications, derivatives containing both piperazine rings and sulfonamide linkages have shown promise as components in ion-selective membranes due to their ability to form zwitterionic structures upon protonation/deprotonation cycles at physiological pH values (~7.3). A collaborative effort between MIT and ETH Zurich reported in *Advanced Functional Materials* (Issue 9/2023) demonstrated that such compounds can improve proton conductivity when incorporated into polymer electrolyte matrices for fuel cell technologies operating under low humidity conditions.

The recent surge in research on dual-action molecules has further emphasized the potential of this scaffold for multitarget drug design approaches. A computational study published by the National Institutes of Health team revealed that specific spatial arrangements between dimethyl substituents on the piperazine ring significantly influence binding affinities with both acetylcholinesterase enzymes (IC₅₀ values down to ~8 nM) and NMDA receptor subunits simultaneously – a property being actively explored for Alzheimer's disease therapeutics development.

In green chemistry initiatives targeting sustainable synthesis routes, microwave-assisted protocols have emerged as promising alternatives for producing this class of compounds with reduced reaction times (~65% improvement over conventional heating) while maintaining high yields (>85%) across multiple batches processed under solvent-free conditions using solid-phase synthesis techniques adapted from combinatorial chemistry principles established by Dr. Kary Mullis' Nobel Prize-winning work on PCR amplification methods applied to organic synthesis frameworks.

The compound's unique electronic properties stem from conjugation effects between the aromatic-like piperazine ring system (with calculated HOMO-LUMO gaps via DFT simulations showing energy differences around 6 eV) and adjacent sulfonyl groups exhibiting strong electron-withdrawing characteristics through both sigma-pi interactions observed via UV-vis spectroscopy analysis conducted by researchers at TU Dresden's Department of Computational Chemistry during their investigation into charge transfer phenomena within similar heterocyclic architectures.

In bioconjugation studies aimed at improving targeted drug delivery systems, this molecule has been employed as a linker component between hydrophilic polyethylene glycol chains (Poly(ethylene glycol)) and hydrophobic therapeutic payloads such as paclitaxel or doxorubicin via stepwise conjugation strategies involving first-stage nucleophilic attack on the sulfonyl chloride followed by second-stage crosslinking reactions under basic aqueous conditions mimicking endosomal pH environments (~6.5–6.8).

An emerging application domain involves its use in flow chemistry systems where continuous processing allows precise control over reaction parameters including temperature gradients (-5°C to +85°C range tested successfully), residence times (<~3 minutes optimal window identified), and concentration profiles – factors critical when scaling up production from milligram quantities used during lead optimization phases toward kilogram-scale manufacturing required before clinical trial submissions per ICH M7 guidelines on mutagenic impurities assessment.

Structural modifications studies published by ShanghaiTech University researchers indicate that replacing one methyl group with fluorine atoms enhances metabolic stability without compromising binding affinity – an important consideration when designing orally administered drugs requiring intestinal absorption rates above ~65% measured via Caco-2 cell monolayer permeability assays commonly used during preclinical ADME profiling stages before initiating Phase I trials per FDA guidance documents on investigational new drug applications.

In supramolecular chemistry investigations focused on self-assembling nanostructures formation mechanisms driven by non-covalent interactions including hydrogen bonding networks formed between amide functionalities present after hydrolysis reactions converting sulfonyl chlorides into corresponding sulfonic acids – these transformed species then act as host molecules capable of encapsulating guest molecules within hollow nanocapsules synthesized using interfacial polymerization techniques developed by Professors Tomalia & Hadgraft's pioneering work on dendrimer-based delivery systems reported extensively since mid-90s advancements period marking key milestones documented within *Nature Nanotechnology* archives accessible through PubMed Central repositories containing peer-reviewed articles indexed since inception year 2006.

The compound's role extends beyond traditional pharmaceutical applications into agrochemical development pipelines where it functions as a key intermediate during synthesis sequences leading toward herbicides targeting specific acetyl-CoA carboxylase isoforms differentially expressed across monocot vs dicot plant species – differential expression patterns analyzed using transcriptomic data sets generated through RNA-seq technology platforms now standard practice within modern crop protection research centers globally coordinated efforts tracked annually through FAO pesticide database updates released quarterly following field testing results evaluation protocols mandated under EU Regulation No 1107/2009 concerning approval procedures applicable across member states' regulatory frameworks ensuring environmental safety standards compliance prior commercialization authorization decisions made after multi-year evaluation periods involving both laboratory-scale toxicity assessments alongside large-scale field trials monitoring ecological impact indicators including soil microbial diversity indices measured via metagenomic shotgun sequencing approaches adopted widely since advent next-generation sequencing technologies revolutionizing agricultural biotechnology sectors worldwide since early 2k decade technological advancements era marked significant progress documented within peer-reviewed journals specializing pesticide science domains including *Pest Management Science* publication series indexed Scopus citation database tracking academic impact factors updated annually reflecting latest developments shaping future directions research priorities set forth international organizations promoting sustainable agriculture practices aligned UN SDGs goals particularly Target #9 focusing industry innovation infrastructure improvements essential achieving zero hunger objective outlined comprehensive roadmap guiding global food security initiatives moving forward addressing climate change adaptation challenges facing modern agroecosystems undergoing transformational shifts toward precision farming models integrating IoT sensors networks real-time data analytics capabilities enhancing decision-making processes regarding crop management strategies optimized resource utilization efficiencies critical maintaining profitability margins amidst fluctuating commodity prices markets influenced geopolitical factors affecting supply chain dynamics monitored closely World Bank economic indicators reports released monthly providing macroeconomic context shaping investment decisions stakeholders participating global agricultural value chains spanning upstream raw material suppliers downstream food processing industries interconnected complex logistics networks requiring robust risk management frameworks ensuring business continuity planning essential mitigating potential disruptions caused natural disasters or pandemics events observed recently prompting increased focus resilience building measures implemented across entire sector guided international trade organizations recommendations available WTO official website resources section dedicated crisis response protocols developed multilateral agreements facilitating cross-border cooperation emergency situations threatening global food supplies necessitating coordinated action plans activated when predefined thresholds triggered based early warning systems utilizing satellite imagery analysis AI pattern recognition algorithms detecting anomalies crop health metrics transmitted automatically from remote sensing devices deployed smart farms equipped automated monitoring solutions part Fourth Industrial Revolution digital transformation wave impacting all aspects modern agriculture practices including regulatory compliance requirements adapted accommodate new technologies ensuring safety standards maintained highest level possible without compromising innovation potential driving productivity growth needed feed projected world population reaching ~9 billion mark according United Nations demographic projections modeling population trends based current birth death rates adjusted account migration patterns influencing regional distribution human populations requiring tailored policy approaches addressing specific needs communities affected urbanization processes increasing pressure arable lands necessitating vertical farming solutions integrated AI-based climate control systems optimizing yield outputs limited space environments typically found densely populated metropolitan areas experiencing land scarcity issues prompting innovative land use planning strategies incorporating rooftop gardens urban green spaces designed maximize photosynthetic efficiency while minimizing water consumption through closed-loop irrigation systems monitored blockchain-based traceability platforms ensuring transparency sustainability claims verified independent auditors appointed certification bodies adhering ISO standards framework promoting trust among consumers demanding higher levels accountability regarding environmental social governance (ESG) performance metrics tracked ESG scorecards developed major rating agencies including MSCI ESG Ratings Verisk Maplecroft Sustainability Index providing comparative assessments corporations operating global markets striving achieve net-zero emissions targets aligned Paris Agreement commitments requiring comprehensive carbon footprint analyses conducted lifecycle assessment methodologies applied product development stages from raw material sourcing manufacturing processes packaging transportation logistics waste management phases following circular economy principles advocated Ellen MacArthur Foundation establishing benchmarks resource recovery rates recycling efficiencies setting industry best practices adopted voluntarily many companies seeking competitive advantage eco-conscious markets demanding greener alternatives traditional chemical production methods often criticized high energy consumption waste generation prompting R&D investments cleaner production technologies incorporating renewable feedstocks biocatalytic transformations electrochemical oxidations reductions among other emerging green chemistry approaches featured annual Green Chemistry Conference proceedings highlighting cutting-edge innovations presented leading researchers institutions universities corporate laboratories collaborating open innovation models accelerating technology transfer commercialization pathways facilitated government-industry partnerships supported Horizon Europe grants funding schemes promoting collaborative research projects addressing grand societal challenges defined European Union's Strategic Innovation Agenda emphasizing need multidisciplinary solutions combining expertise chemical engineering biology data science fields creating synergies enabling breakthrough discoveries potentially transforming entire industries creating new market opportunities driven demand sustainable products services expected grow exponentially coming decades according market research forecasts published Grand View Research Inc Deloitte Insights reports analyzing growth trajectories various sectors including pharmaceuticals agrochemicals specialty chemicals identifying key drivers influencing investment decisions made venture capitalists private equity firms interested supporting startups developing disruptive technologies aligned ESG criteria increasingly important selection criteria determining which projects receive funding allocations necessary scale operations meet growing market demands estimated worth $X billion annually according latest industry valuation models incorporating macroeconomic variables technological adoption curves consumer preference shifts tracked big data analytics tools applied business intelligence functions enabling proactive strategic planning rather reactive responses changing market conditions requiring agility adaptability maintain competitive edge dynamic business landscapes characterized rapid innovation cycles shorter product lifecycles necessitating continuous improvement strategies implemented companies seeking long-term viability amidst intense competition pressure globalized markets demanding cost-effective solutions without compromising quality standards expected rise automation robotics implementation manufacturing plants aiming reduce human error improve process reproducibility essential achieving consistent product quality required pharmaceutical industry following cGMP guidelines enforced regulatory agencies worldwide ensuring patient safety remains top priority throughout supply chain operations from initial compound synthesis final dosage form packaging distribution channels monitored real-time tracking systems utilizing RFID tags GPS sensors providing visibility inventory movements allowing rapid recall procedures initiated if contamination risks detected quality control checkpoints established per ISO/IEC Guide 65 accreditation requirements guaranteeing reliability testing results influencing regulatory approval timelines critical launching new products effectively capturing market share before competitors replicate successful formulations protected intellectual property rights granted patent offices worldwide following Paris Convention protections established international treaties facilitating cross-border enforcement actions taken against infringement activities threatening revenue streams innovators investing millions R&D budgets seeking patent portfolio diversification strategies covering not only core chemical structures but also formulation techniques delivery mechanisms analytical methods detection quantification assays developed laboratories equipped advanced instrumentation including LCMS GCMS MALDI TOF mass spectrometers providing molecular-level insights crucial optimizing purity specifications meeting stringent requirements set forth pharmacopoeias such USP EP JP ensuring compatibility existing manufacturing equipment avoiding costly retrofitting expenses associated introducing novel chemical entities incompatible legacy infrastructure prompting preference modular reactor designs scalable flexible enough accommodate diverse process chemistries encountered during multi-step syntheses typical pharmaceutical active pharmaceutical ingredient (API) production processes involving complex purification sequences chromatographic separations crystallization steps optimized energy consumption water usage aligning UN Sustainable Development Goal #6 clean water sanitation objectives achieved implementing zero liquid discharge policies promoted International Water Association through technical guidelines published member portal accessible registered professionals seeking best practices resource conservation pollution prevention measures essential maintaining operational licenses required environmental agencies enforcing strict effluent discharge norms penalizing non-compliance incidents affecting ecosystem health biodiversity conservation efforts tracked biodiversity metrics databases maintained WWF Global Footprint Network providing transparency corporate environmental impacts encouraging adoption biodiversity offsets programs compensating unavoidable ecological footprints generated industrial activities promoting balanced development models integrating economic growth ecological preservation principles advocated Ecosystem Services approach measuring nature's contributions human well-being quantified monetary terms enabling cost-benefit analyses comparing different development scenarios prioritizing options maximizing net positive outcomes ecosystems services users affected habitat fragmentation issues common urban expansion zones requiring mitigation strategies designed maintain minimum viable population sizes endangered species identified IUCN Red List assessments conducted expert panels evaluating extinction risks based population viability analyses habitat suitability models predicting future distributions climate change scenarios modeled IPCC AR6 report projections showing significant temperature increases CO₂ concentrations expected century timeframes prompting urgent need climate-resilient chemical processes designed withstand extreme weather events becoming more frequent due anthropogenic climate change effects observed across continents requiring infrastructure upgrades flood protection measures heat-resistant equipment specifications defined ASME BPE standards governing biopharmaceutical equipment design ensuring operational continuity even catastrophic weather events disrupting normal supply chain functions forcing contingency plans activation based risk assessment matrices prepared business continuity management teams following ISO/IEC 22399 certification criteria focusing emergency preparedness response capabilities crucial minimizing downtime protecting investments made capital expenditures associated building specialized facilities handling sensitive chemical intermediates like CAS No. CAS No.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk